Cas no 1936633-87-2 (2-2-(trifluoromethyl)piperidin-3-ylethan-1-ol)

2-2-(Trifluoromethyl)piperidin-3-ylethan-1-ol is a fluorinated piperidine derivative with a hydroxyl-functionalized ethyl side chain. Its key structural features include a trifluoromethyl group, which enhances lipophilicity and metabolic stability, and a chiral center at the 3-position of the piperidine ring, making it valuable for stereoselective synthesis. The hydroxyl group provides a handle for further functionalization, enabling its use as an intermediate in pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl moiety contributes to improved bioavailability and binding affinity in bioactive molecules. This compound is particularly useful in medicinal chemistry for the development of CNS-targeting agents and enzyme inhibitors due to its balanced polarity and conformational rigidity.
2-2-(trifluoromethyl)piperidin-3-ylethan-1-ol structure
1936633-87-2 structure
Product Name:2-2-(trifluoromethyl)piperidin-3-ylethan-1-ol
CAS No:1936633-87-2
MF:C8H14F3NO
MW:197.198072910309
MDL:MFCD30500450
CID:5221366
PubChem ID:131196226
Update Time:2025-05-27

2-2-(trifluoromethyl)piperidin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidineethanol, 2-(trifluoromethyl)-
    • 2-2-(trifluoromethyl)piperidin-3-ylethan-1-ol
    • MDL: MFCD30500450
    • Inchi: 1S/C8H14F3NO/c9-8(10,11)7-6(3-5-13)2-1-4-12-7/h6-7,12-13H,1-5H2
    • InChI Key: OKIAQLYDEMBNCR-UHFFFAOYSA-N
    • SMILES: N1CCCC(CCO)C1C(F)(F)F

2-2-(trifluoromethyl)piperidin-3-ylethan-1-ol Pricemore >>

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